Cas no 412334-56-6 (1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone)

• Product Name: 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone
• CAS No: 412334-56-6
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 926749
• PubChem ID: 7168208
• Update Time: 2025-05-21

1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[[(2R)-tetrahydro-2-furanyl]carbonyl]- (9CI)
• 1-[(2R)-TETRAHYDROFURAN-2-YLCARBONYL]PIPERAZINE
• 1-[(R)-tetrahydro-2-furoyl]piperazine
• DB-277710
• 1-((Tetrahydrofuran-2-yl)carbonyl)piperazine, (+)-
• Methanone, 1-piperazinyl((2R)-tetrahydro-2-furanyl)-
• 1-((Tetrahydrofuran-2-yl)carbonyl)piperazine, (2R)-
• [(2R)-oxolan-2-yl]-piperazin-1-ylmethanone
• Piperazine, 1-[[(2R)-tetrahydro-2-furanyl]carbonyl]-
• (2R)-1-((tetrahydrofuran-2-yl)carbonyl)piperazine
• TERAZOSIN HCL IMPURITY N
• 0N06JZ5L23
• 412334-56-6
• UNII-0N06JZ5L23
• Piperazine, 1-(((2R)-tetrahydro-2-furanyl)carbonyl)-
• UKESBLFBQANJHH-MRVPVSSYSA-N
• Q27236977
• (R)-Piperazin-1-yl(tetrahydrofuran-2-yl)methanone
• 1-[(2R)-OXOLANE-2-CARBONYL]PIPERAZINE
• SCHEMBL1021697
• AKOS006316406
• 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone

• Inchi： 1S/C9H16N2O2/c12-9(8-2-1-7-13-8)11-5-3-10-4-6-11/h8,10H,1-7H2/t8-/m1/s1
• InChI Key： UKESBLFBQANJHH-MRVPVSSYSA-N
• SMILES： O1CCC[C@@H]1C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone

Introduction to 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone (CAS No. 412334-56-6) and Its Emerging Applications in Chemical Biology

The compound 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone (CAS No. 412334-56-6) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative featuring a piperazine moiety linked to a (2R)-tetrahydrofuran ring system, this molecule has garnered significant attention in the field of medicinal chemistry due to its structural versatility and potential biological activity. The piperazine group, known for its ability to modulate biological pathways, combined with the chiral tetrahydrofuran scaffold, positions this compound as a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, the integration of advanced computational chemistry and high-throughput screening techniques has accelerated the identification of novel scaffolds with therapeutic potential. The structural features of 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone make it an attractive candidate for further investigation, particularly in the context of enzyme inhibition and receptor binding studies. The chirality at the tetrahydrofuran carbon (indicated by the (2R) configuration) is a critical aspect that influences its interactions with biological targets, making it a valuable asset in the quest for enantiomerically pure active pharmaceutical ingredients.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule modulators targeting neurological and inflammatory disorders. Piperazine derivatives are well-documented for their role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The presence of the tetrahydrofuran ring adds an additional layer of complexity, enabling selective interactions with specific binding pockets on target proteins. This dual functionality has been leveraged in recent studies to develop novel compounds with enhanced selectivity and reduced side effects.

Recent advancements in synthetic methodologies have enabled more efficient access to complex heterocyclic systems like 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and asymmetric hydrogenation, have played a pivotal role in constructing the desired molecular framework with high enantioselectivity. These techniques not only improve yield but also allow for modular synthesis, facilitating rapid diversification of the compound library for screening purposes.

The pharmacokinetic properties of 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone are also of considerable interest. The piperazine group can influence solubility and metabolic stability, while the tetrahydrofuran ring contributes to lipophilicity. Optimizing these parameters is essential for developing orally bioavailable drugs with prolonged half-lives. Computational modeling tools have been instrumental in predicting these properties early in the discovery process, reducing the need for extensive experimental characterization.

In addition to its pharmacological applications, 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone has shown promise as a key intermediate in the synthesis of more complex bioactive molecules. Its structural motifs are reminiscent of natural products with known biological activities, suggesting that derivatives of this compound may exhibit similar therapeutic effects. For instance, analogs featuring additional functional groups or different substitution patterns could be explored for their potential as antiviral or anticancer agents.

The integration of machine learning algorithms into drug discovery pipelines has further enhanced the exploration of compounds like 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone. These algorithms can predict biological activity based on structural features, allowing researchers to prioritize candidates with high potential before conducting wet-lab experiments. This approach has significantly reduced time-to-market for new therapeutics by streamlining the screening process.

Future directions for research on 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone include exploring its role in modulating immune responses and inflammation-related diseases. The piperazine scaffold is known to interact with various cytokine receptors and signaling pathways, making it a viable candidate for immunomodulatory therapies. Additionally, studying its interactions with membrane-bound receptors could provide insights into its potential as an anti-inflammatory agent.

The synthesis and characterization of stereoisomers are another critical area of focus. The (2R) configuration at the tetrahydrofuran carbon is just one possible arrangement; other enantiomers or diastereomers may exhibit different biological activities or pharmacokinetic profiles. Advances in chiral resolution techniques have made it possible to isolate and study these variants, providing a more comprehensive understanding of their therapeutic potential.

Finally, environmental considerations play an increasingly important role in drug development. The synthesis of 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone must be optimized not only for efficiency but also for sustainability. Green chemistry principles are being incorporated into synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. This approach aligns with broader industry efforts to develop environmentally friendly pharmaceuticals that meet both therapeutic needs and ecological standards.